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An In-depth Analysis of its Physicochemical Properties, Olfactory Profile, and Application in

Fragrance Compositions

Abstract
Isobutyl propionate, a carboxylic ester with the chemical formula C₇H₁₄O₂, is a significant

aroma chemical in the fragrance and perfume industry.[1][2] Its characteristic fruity, sweet, and

rum-like aroma makes it a versatile ingredient in a wide array of fragrance compositions,

particularly for imparting fruity and floral notes.[1][3][4] This technical guide provides a

comprehensive overview of isobutyl propionate, including its physicochemical properties,

detailed olfactory profile, applications in perfumery, and relevant safety and regulatory

information. The document also outlines detailed experimental protocols for the sensory and

instrumental analysis of this fragrance ingredient, aimed at researchers, scientists, and

professionals in the fragrance and flavor industry.

Introduction
Isobutyl propionate, also known as 2-methylpropyl propanoate, is an ester that occurs

naturally in a variety of fruits and beverages, including grapes, apples, pears, and rum.[5][6] Its

pleasant and refined fruity aroma has led to its widespread use as a fragrance and flavoring

agent.[1][2] In perfumery, it is valued for its ability to add a fresh, sweet, and somewhat pungent

nuance to fragrance compositions. This guide delves into the technical aspects of isobutyl
propionate, offering a detailed resource for its effective and safe utilization in fragrance

creation.
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Physicochemical Properties
A clear, colorless to pale yellow liquid, isobutyl propionate possesses a distinct set of physical

and chemical properties that are crucial for its handling and application in fragrance

formulations.[5][6] These properties are summarized in the table below.

Property Value Reference

Molecular Formula C₇H₁₄O₂ [7]

Molecular Weight 130.19 g/mol [2]

CAS Number 540-42-1 [6]

Appearance Colorless to pale yellow liquid [5][6]

Boiling Point 137 °C @ 760 mm Hg

Melting Point -71 °C [3]

Density 0.869 g/cm³ @ 25 °C [8]

Vapor Pressure 6.47 mm/Hg @ 25 °C [9]

Flash Point 86 °F (30 °C) [5]

Solubility
Highly soluble in ethanol and

ether; insoluble in water
[5]

Olfactory Profile and Applications
The olfactory characteristics of isobutyl propionate are central to its use in the fragrance

industry. It is described as having a fruity, sweet, rummy, and pungent odor with a tropical

nuance.[6][9]

Odor and Taste Characteristics

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.qualitydigest.com/inside/standards-news/iso-standard-promotes-consistency-sensory-analysis-111108.html
https://www.skybearstandards.com/documents/5496-sensory-analysis-methodology-initiation-and-training-of-assessors-in-the-detection-and-recognition-of-odours/
https://media.timtul.com/media/beautyclusterbarcelona/22Nov_I_Olfasense_20231213114832.pdf
https://parfums-de-grasse.com/fr/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
https://www.skybearstandards.com/documents/5496-sensory-analysis-methodology-initiation-and-training-of-assessors-in-the-detection-and-recognition-of-odours/
https://www.qualitydigest.com/inside/standards-news/iso-standard-promotes-consistency-sensory-analysis-111108.html
https://www.skybearstandards.com/documents/5496-sensory-analysis-methodology-initiation-and-training-of-assessors-in-the-detection-and-recognition-of-odours/
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://www.fivesenses.com/library/
https://wssintl.com/sensory-testing-methodologies/
https://www.qualitydigest.com/inside/standards-news/iso-standard-promotes-consistency-sensory-analysis-111108.html
https://www.qualitydigest.com/inside/standards-news/iso-standard-promotes-consistency-sensory-analysis-111108.html
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.skybearstandards.com/documents/5496-sensory-analysis-methodology-initiation-and-training-of-assessors-in-the-detection-and-recognition-of-odours/
https://wssintl.com/sensory-testing-methodologies/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Description Reference

Odor Description

Fruity, sweet, rum-like,

pungent, with bubble gum and

tropical nuances.

[9]

Taste Description

Sweet, fruity, with notes of

banana and tutti-frutti, and

rummy undertones at 10 ppm.

[6][9]

Applications in Perfumery
Isobutyl propionate is utilized to impart a variety of fruity and sweet notes in fragrance

compositions. Its versatility allows it to be used in:

Fruity Accords: To enhance or create notes of apple, pear, and other non-citrus fruits.

Floral Compositions: To add a fresh and fruity nuance to floral bouquets.

Gourmand Fragrances: To contribute to sweet, edible-smelling accords.

The International Fragrance Association (IFRA) recommends a usage level of up to 6.0% in the

final fragrance concentrate.[3]

Safety and Regulatory Information
Isobutyl propionate is generally considered safe for its intended use in fragrance

compositions. A safety assessment conducted by the Research Institute for Fragrance

Materials (RIFM) concluded that it does not pose a risk of genotoxicity.[10][11] For other

toxicological endpoints, such as skin sensitization and reproductive toxicity, data from read-

across analogs were used to support its safety.[10] It is important to handle isobutyl
propionate with appropriate care, as it is a flammable liquid and vapor.[8]

Experimental Protocols
Gas Chromatography-Olfactometry (GC-O) for Odor
Profile Analysis
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GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector to identify odor-active compounds in a

sample.[10][12]

Objective: To identify and characterize the specific odor nuances of isobutyl propionate in a

fragrance mixture.

Methodology:

Sample Preparation: Prepare a 1% solution of the fragrance oil containing isobutyl
propionate in a suitable solvent like ethanol.

Instrumentation: A gas chromatograph coupled with a mass spectrometer (MS) and an

olfactometry port.

GC-MS Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: 250 °C.

Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at a rate of 10

°C/min.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Operated in full scan mode.

Olfactometry Port: The effluent from the GC column is split between the MS detector and the

olfactometry port. The olfactometry port is supplied with humidified air to prevent nasal

dehydration of the assessor.

Sensory Evaluation: A trained sensory panelist sniffs the effluent from the olfactometry port

and records the odor descriptors and their intensity at specific retention times.

Data Analysis: The data from the MS detector is used to identify the chemical compounds,

while the olfactometry data provides the corresponding odor descriptions. This allows for the

correlation of specific chemical components with their perceived aroma.
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Descriptive Sensory Analysis of Isobutyl Propionate
Descriptive sensory analysis is used to provide a detailed profile of the fragrance's sensory

characteristics.[13]

Objective: To quantitatively describe the olfactory profile of isobutyl propionate at different

concentrations.

Methodology:

Panelist Selection and Training: Select a panel of 8-12 individuals screened for their olfactory

acuity and ability to describe scents. Train the panelists on a lexicon of fragrance descriptors

relevant to fruity and sweet aromas.

Sample Preparation: Prepare solutions of isobutyl propionate in an odorless solvent (e.g.,

diethyl phthalate) at three different concentrations: 0.1%, 1%, and 5%.

Evaluation Procedure:

Present the samples to the panelists in a randomized and blind manner.

Panelists dip a fragrance strip into each sample, wait for the solvent to evaporate, and

then evaluate the odor.

Panelists rate the intensity of pre-defined sensory attributes (e.g., fruity, sweet, rum-like,

pungent, chemical) on a structured scale (e.g., a 15-point intensity scale).

Data Analysis: Analyze the data using statistical methods such as Analysis of Variance

(ANOVA) to determine if there are significant differences in the perceived intensity of the

attributes at different concentrations.

Triangle Test for Difference Evaluation
The triangle test is a discriminative sensory method used to determine if a detectable sensory

difference exists between two samples.[4][9]

Objective: To determine if a change in the supplier or synthesis method of isobutyl propionate
results in a perceivable difference in its odor profile.
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Methodology:

Sample Preparation: Prepare two samples of isobutyl propionate at the same

concentration (e.g., 1% in ethanol): one from the standard supplier (A) and one from the new

supplier (B).

Test Presentation: Present three coded samples to each panelist, where two are identical

and one is different (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The order of presentation

should be randomized for each panelist.

Evaluation: Panelists are asked to identify the "odd" sample.

Data Analysis: The number of correct identifications is compared to the number expected by

chance (one-third). Statistical tables for the triangle test are used to determine if the

difference between the samples is statistically significant.
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Fragrance Development Workflow with Isobutyl Propionate

Fragrance Concept & Brief

Perfumer Formulation

Ingredient Selection
(e.g., Isobutyl Propionate)

Compounding & Maturation

Quality Control
(GC-MS, Sensory)

Application Testing
(e.g., in a lotion)

Final Fragrance Product

Click to download full resolution via product page

Caption: A simplified workflow for the development of a fragrance incorporating isobutyl
propionate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1201936?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/product/b1201936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sensory Evaluation Workflow for a Fragrance Ingredient

Define Evaluation Objective

Select Sensory Method
(e.g., Descriptive, Triangle)

Panelist Selection & Training

Sample Preparation

Sensory Evaluation Session

Statistical Data Analysis

Reporting of Results

Click to download full resolution via product page

Caption: A generalized workflow for the sensory evaluation of a fragrance ingredient like

isobutyl propionate.
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Chemical Structure and Odor Relationship

Isobutyl Propionate
(Ester)

Propionyl Moiety Isobutyl Moiety

Fruity & Sweet Notes Rummy & Pungent Nuances

Overall Odor Profile
(Fruity, Sweet, Rum-like)

Click to download full resolution via product page

Caption: A diagram illustrating the relationship between the chemical structure of isobutyl
propionate and its resulting odor profile.

Conclusion
Isobutyl propionate is a valuable and versatile aroma chemical for the fragrance and perfume

industry. Its well-defined fruity and sweet olfactory profile, combined with a good understanding

of its physicochemical properties and safety, allows for its effective use in a wide range of

applications. The implementation of robust analytical and sensory evaluation protocols is

essential to ensure the quality and consistency of this important fragrance ingredient. This

guide provides a foundational technical resource for professionals engaged in the creation and

development of fragrances.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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